1-Cyclopentyl-5-ethyl-1H-1,2,3-triazole-4-carbaldehyde

• Molecular Formula: C10H15N3O
• Molecular Weight: 193.25 g/mol
• SMILES: CCC1=C(N=NN1C2CCCC2)C=O
• InChI: InChI=1S/C10H15N3O/c1-2-10-9(7-14)11-12-13(10)8-5-3-4-6-8/h7-8H,2-6H2,1H3
• InChIKey: LUTUKJGUSUULBP-UHFFFAOYSA-N

1-Cyclopentyl-5-ethyl-1H-1,2,3-triazole-4-carbaldehyde – Overview

1-Cyclopentyl-5-ethyl-1H-1,2,3-triazole-4-carbaldehyde (CAS 1784628-19-8), with molecular formula C10H15N3O and molecular weight 193.25 g/mol, belongs to the 1,2,3-triazole-4-carbaldehyde class of heterocyclic aldehydes . This class is widely recognized as versatile synthetic intermediates in medicinal chemistry, serving as precursors for kinase inhibitors, antimicrobial agents, and other bioactive scaffolds [1]. The compound features a 1,2,3-triazole core substituted at the N1 position with a cyclopentyl group and at the C5 position with an ethyl group, while the C4 position bears the synthetically critical carbaldehyde functionality. Commercially available at 95% purity from multiple suppliers, its key computed physicochemical properties include a LogP of 1.77, a topological polar surface area (TPSA) of 47.78 Ų, 3 rotatable bonds, 4 hydrogen bond acceptors, and 0 hydrogen bond donors .

Substitution Pattern N1-cyclopentyl / C5-ethyl on 1,2,3-triazole core with C4 aldehyde handle; occupies a distinct steric and lipophilic space not replicated by des-ethyl or cyclohexyl analogs.

Physicochemical Profile Moderate lipophilicity, conserved TPSA across related analogs, and 3 rotatable bonds; supports fragment-based library design and ADME-aware lead optimization.

Synthetic Role Reactive aldehyde enables Schiff base formation, reductive amination, and Knoevenagel condensation; compatible with parallel synthesis of kinase inhibitor scaffolds.

• [1] De Block, F.; Verstraete, L.; Van der Eycken, E. V.; Van Hecke, K.; Van Hove, S.; Dehaen, W. 1-(4-Nitrophenyl)-1H-1,2,3-Triazole-4-carbaldehyde: Scalable Synthesis and Its Use in the Preparation of 1-Alkyl-4-Formyl-1,2,3-triazoles. Organics 2021, 2(4), 404-414. DOI: 10.3390/org2040024. View Source

Why Generic Substitution Fails

1,2,3-Triazole-4-carbaldehydes are not interchangeable building blocks; even minor substituent changes at the N1 and C5 positions produce substantial shifts in lipophilicity, steric profile, and molecular recognition potential . The 1-cyclopentyl-5-ethyl substitution pattern occupies a distinct region of chemical space—combining a moderately lipophilic cycloalkyl N1 substituent with a small alkyl C5 substituent—that is not replicated by the 1-cyclopentyl (no C5 alkyl), 1-cyclohexyl (altered ring size and conformation), 5-ethyl-1-methyl (loss of cycloalkyl steric bulk), or 1-cyclopentyl-5-methyl (reduced lipophilicity at C5) analogs. These structural differences translate into quantifiable variations in LogP, molecular weight, rotatable bond count, and hydrogen-bonding capacity, making direct substitution scientifically unsound without re-optimization of downstream reaction conditions or biological activity .

This Compound

• N1-cyclopentyl, C5-ethyl substitution (LogP ~1.8)
• 3 rotatable bonds
• MW 193.25, TPSA 47.78 Ų

Analog Substitutes

• Des-ethyl analog: LogP ~1.2, only 2 rotatable bonds
• 5-methyl analog: lower lipophilicity, MW 179
• Cyclohexyl analog: different ring conformation, 2 rotatable bonds

Substituent-specific properties may shift downstream reaction yields, permeability profiles, and SAR interpretation; direct substitution without re-optimization is not recommended.

Quantitative Differentiation Evidence

LogP Differentiation

The target compound (LogP = 1.77) exhibits significantly higher lipophilicity than the des-ethyl analog 1-cyclopentyl-1H-1,2,3-triazole-4-carbaldehyde (LogP = 1.21, ΔLogP = +0.56) and the 1-cyclopentyl-5-methyl analog (LogP = 1.51, ΔLogP = +0.26) . It is also more lipophilic than the 1-cyclohexyl analog lacking a C5 substituent (LogP = 1.60, ΔLogP = +0.17) . The 5-ethyl-1-methyl analog (MW 139.16), though not having a directly comparable LogP from the same source, is structurally predicted to be substantially less lipophilic due to the replacement of the cyclopentyl group with a methyl group. This LogP of ~1.77 positions the compound in the intermediate lipophilicity range generally considered favorable for balancing passive permeability and aqueous solubility in lead optimization programs.

LogP Differentiation

Reported

ΔLogP +0.56 vs des-ethyl cyclopentyl analog (1.77 vs 1.21)

Higher lipophilicity may alter permeability and protein binding in derived compounds.

Computed values; experimental confirmation advised.

Evidence Dimension	Computed octanol-water partition coefficient (LogP)
Target Compound Data	LogP = 1.7681
Comparator Or Baseline	1-Cyclopentyl-1H-1,2,3-triazole-4-carbaldehyde: LogP = 1.2057; 1-Cyclopentyl-5-methyl-1H-1,2,3-triazole-4-carbaldehyde: LogP = 1.51412; 1-Cyclohexyl-1H-1,2,3-triazole-4-carbaldehyde: LogP = 1.5958
Quantified Difference	ΔLogP = +0.56 (vs. des-ethyl cyclopentyl analog); ΔLogP = +0.26 (vs. 5-methyl cyclopentyl analog); ΔLogP = +0.17 (vs. cyclohexyl analog without C5 substituent)
Conditions	Computed LogP values from vendor technical datasheets; individual computational methods may vary slightly between sources; all values from leyan.com or chemscene.com as cited.

Why This Matters

A 0.26–0.56 LogP unit increase is substantial at the fragment/building-block level and can significantly alter pharmacokinetic behavior, membrane permeability, and protein binding of downstream compounds, making the target compound the preferred choice when intermediate lipophilicity with a cycloalkyl substituent is required.

Molecular Weight and Steric Differentiation

With a molecular weight of 193.25 g/mol, the target compound offers a scaffold mass that is 14.03 g/mol heavier than the 1-cyclopentyl-5-methyl analog (179.22 g/mol) , 28.05 g/mol heavier than the 1-cyclopentyl analog without a C5 substituent (165.2 g/mol) [1], and 54.09 g/mol heavier than the 5-ethyl-1-methyl analog (139.16 g/mol) . This 14 g/mol increment over the 5-methyl variant corresponds to a single methylene unit, providing fine-grained control over scaffold size in fragment-based drug discovery (FBDD) libraries while maintaining the same TPSA (47.78 Ų). The cyclohexyl analog (179.22 g/mol) matches the mass of the 5-methyl cyclopentyl analog but with a markedly different conformational profile due to the six-membered ring.

MW & Steric Control

Reported

193.25 g/mol (+14.03 vs 5-methyl, +54.09 vs 1-methyl analog)

Fine-grained MW tuning while retaining identical TPSA (47.78 Ų).

Purity consistent across vendors; verify batch-specific values.

Evidence Dimension	Molecular weight (g/mol)
Target Compound Data	193.25 g/mol
Comparator Or Baseline	1-Cyclopentyl-5-methyl-1H-1,2,3-triazole-4-carbaldehyde: 179.22 g/mol; 1-Cyclopentyl-1H-1,2,3-triazole-4-carbaldehyde: ~165.2 g/mol; 5-Ethyl-1-methyl-1H-1,2,3-triazole-4-carbaldehyde: 139.16 g/mol; 1-Cyclohexyl-1H-1,2,3-triazole-4-carbaldehyde: 179.22 g/mol
Quantified Difference	+14.03 g/mol vs. 1-cyclopentyl-5-methyl analog; +28.05 g/mol vs. 1-cyclopentyl analog; +54.09 g/mol vs. 5-ethyl-1-methyl analog; +14.03 g/mol vs. 1-cyclohexyl analog
Conditions	Molecular weights from vendor technical datasheets (leyan.com, evitachem.com, bidepharm.com); all compounds are of ≥95% purity specification.

Why This Matters

In FBDD and scaffold-hopping campaigns, a 14 g/mol molecular weight increment with preserved TPSA enables systematic exploration of steric and hydrophobic effects on target binding without altering hydrogen-bonding pharmacophore features.

• [1] MolAid. 1-Cyclopentyl-1H-1,2,3-triazole-4-carbaldehyde Data Sheet. CAS 1310826-35-7. https://www.molaid.com (accessed 2026-05-01). Molecular Weight: 165.2; mp 132-134 °C. View Source

Rotatable Bond Count Differentiation

The target compound possesses 3 rotatable bonds , compared to 2 rotatable bonds for the 1-cyclohexyl-1H-1,2,3-triazole-4-carbaldehyde analog and an estimated 2 rotatable bonds for the 1-cyclopentyl-1H-1,2,3-triazole-4-carbaldehyde analog (lacking the C5 ethyl group). The additional rotatable bond arises from the ethyl substituent at the C5 position, which is absent in both the cyclohexyl and des-ethyl cyclopentyl analogs. This provides the target compound with enhanced conformational sampling capacity while maintaining a compact molecular footprint, a feature that can be exploited in induced-fit binding scenarios where ligand adaptability is advantageous.

Rotatable Bond Count

Reported

3 rotatable bonds (+1 vs cyclohexyl or des-ethyl analogs)

Increased conformational sampling may support induced-fit binding scenarios.

Conformational entropy assessment recommended.

Evidence Dimension	Number of rotatable bonds
Target Compound Data	3 rotatable bonds
Comparator Or Baseline	1-Cyclohexyl-1H-1,2,3-triazole-4-carbaldehyde: 2 rotatable bonds; 1-Cyclopentyl-1H-1,2,3-triazole-4-carbaldehyde: estimated 2 rotatable bonds
Quantified Difference	+1 rotatable bond vs. 1-cyclohexyl analog and vs. 1-cyclopentyl analog without C5 ethyl substituent
Conditions	Rotatable bond counts from vendor computational chemistry data (leyan.com for target, chemscene.com for cyclohexyl analog).

Why This Matters

An additional rotatable bond increases the conformational entropy of the ligand in its unbound state, which can favor binding to flexible protein pockets or enable adaptive recognition in induced-fit mechanisms, a feature unavailable from the more rigid 2-rotatable-bond analogs.

Conserved TPSA and Lipophilicity Tuning

The target compound shares an identical TPSA of 47.78 Ų with both the 1-cyclopentyl-5-methyl analog and the 1-cyclohexyl analog , while exhibiting a higher LogP (1.77) than the 5-methyl variant (LogP = 1.51). This decoupling of lipophilicity from polar surface area is a desirable property in medicinal chemistry, as it allows scientists to tune membrane permeability and nonspecific protein binding via LogP modulation without affecting the compound's capacity for specific polar interactions (hydrogen bonding). The 5-ethyl-1-methyl analog (MW 139.16) , while not directly measured for TPSA from the same source, is expected to have a similar TPSA due to the conserved triazole-carbaldehyde core but with substantially lower LogP and molecular weight.

Conserved TPSA & LogP Tuning

Class-level

TPSA 47.78 Ų identical to 5-methyl and cyclohexyl analogs; LogP differs.

Decouples polarity from lipophilicity, enabling targeted SAR optimization.

Computed TPSA; confirm with experimental PSA if critical.

Evidence Dimension	Topological polar surface area (TPSA, Ų)
Target Compound Data	TPSA = 47.78 Ų
Comparator Or Baseline	1-Cyclopentyl-5-methyl-1H-1,2,3-triazole-4-carbaldehyde: TPSA = 47.78 Ų; 1-Cyclohexyl-1H-1,2,3-triazole-4-carbaldehyde: TPSA = 47.78 Ų
Quantified Difference	ΔTPSA = 0 Ų (identical polar surface area across cyclopentyl-containing analogs)
Conditions	TPSA values from vendor computational chemistry data (leyan.com, chemscene.com).

Why This Matters

Identical TPSA across these analogs means that the target compound can replace the 5-methyl or cyclohexyl variants in a synthetic sequence or SAR study without altering the hydrogen-bonding pharmacophore, while the higher LogP provides differentiated membrane permeability and metabolic stability properties.

Aldehyde Reactivity and Synthetic Utility

1,2,3-Triazole-4-carbaldehydes are established as versatile synthetic intermediates that play an important role in the discovery of novel 1,2,3-triazole applications, serving as key building blocks for anticancer, anti-inflammatory, and antimicrobial agents [1]. The 4-carbaldehyde group enables diverse downstream transformations including Schiff base formation, reductive amination, Knoevenagel condensation, and Grignard additions. The target compound's specific N1-cyclopentyl/C5-ethyl substitution pattern, combined with a synthetically accessible aldehyde at C4, provides a scaffold that is structurally pre-organized for elaboration into more complex triazole-containing architectures. The general synthetic route to this compound class—reacting sodium azide with α,β-acetylenic aldehydes in DMSO at room temperature—is reported to proceed in quantitative yield, confirming the reliability of procuring this class of intermediates at scale [2].

Synthetic Reactivity

Class-level

Aldehyde at C4 enables Schiff base, reductive amination, Knoevenagel condensation, and Grignard additions.

Versatile intermediate for triazole-containing compound libraries.

Class-level reactivity profile; specific yields depend on reaction conditions.

Evidence Dimension	Synthetic accessibility and downstream derivatization versatility
Target Compound Data	Aldehyde at C4 position of 1,2,3-triazole core; N1-cyclopentyl and C5-ethyl substituents provide differentiated steric/electronic environment for regioselective reactions
Comparator Or Baseline	Class-level: 1,2,3-triazole-4-carbaldehydes as a general class are widely used intermediates; specific substitution patterns influence reactivity and downstream product profiles
Quantified Difference	Not directly quantifiable as a singular metric; differentiation arises from the combination of LogP, TPSA, MW, and rotatable bond properties described in Evidence Items 1–4 above, which collectively define the compound's utility profile relative to analogs
Conditions	Synthetic methodology from Tetrahedron Letters (2001); medicinal chemistry applications reviewed in Organics (2021).

Why This Matters

Procurement decisions for triazole-4-carbaldehyde building blocks should consider not only the core reactivity of the aldehyde group but also the downstream physicochemical and steric properties imparted by the N1 and C5 substituents, as these directly affect the drug-likeness and target-binding properties of final compounds.

• [1] De Block, F.; Verstraete, L.; Van der Eycken, E. V.; Van Hecke, K.; Van Hove, S.; Dehaen, W. 1-(4-Nitrophenyl)-1H-1,2,3-Triazole-4-carbaldehyde: Scalable Synthesis and Its Use in the Preparation of 1-Alkyl-4-Formyl-1,2,3-triazoles. Organics 2021, 2(4), 404-414. DOI: 10.3390/org2040024. View Source
• [2] Journet, M.; Cai, D.; Larsen, R. D. Highly efficient and mild synthesis of variously 5-substituted-4-carbaldehyde-1,2,3-triazole derivatives. Tetrahedron Letters 2001, 42(52), 9117-9118. DOI: 10.1016/S0040-4039(01)01923-2. View Source

Optimal Application Scenarios

FBDD Library Design

The compound's LogP of 1.77, combined with its TPSA of 47.78 Ų and 0 hydrogen bond donors, positions it as an ideal fragment for FBDD libraries targeting moderately lipophilic binding pockets . Its 3 rotatable bonds provide conformational adaptability without excessive entropy penalties, and the 193.25 g/mol molecular weight adheres to the Rule of Three guidelines for fragment screening. When a project requires a cyclopentyl-substituted triazole aldehyde with precisely this lipophilicity—higher than the 5-methyl analog (LogP 1.51) but retaining the same polar surface area—this compound is the only directly available option among the comparator set.

Scaffold-Hopping Campaigns

In medicinal chemistry programs where the 1,2,3-triazole serves as a core pharmacophore or linker, systematic exploration of N1 and C5 substituents is essential for SAR development . This compound fills a specific gap in the substitution matrix: N1-cyclopentyl with C5-ethyl. The closest alternatives either lack the C5 substituent entirely (1-cyclopentyl analog, LogP 1.21), use a smaller C5-methyl group (LogP 1.51), or replace cyclopentyl with cyclohexyl (LogP 1.60). The 14 g/mol MW increment relative to the 5-methyl analog allows for systematic assessment of steric and lipophilic contributions to target binding affinity and selectivity.

TYK2/JAK Kinase Inhibitor Intermediates

Triazole-4-carbaldehydes have been employed as key intermediates in the synthesis of kinase inhibitors, including TYK2 inhibitors targeting the JH2 pseudokinase domain [1][2]. The N1-cyclopentyl substitution pattern appears in the prior art for tricyclic TYK2 inhibitor compounds (US8426411B2) [3]. The target compound's specific combination of cyclopentyl (N1) and ethyl (C5) substituents, with the reactive aldehyde handle at C4, makes it a strategically relevant building block for medicinal chemistry groups synthesizing analogs of clinical-stage TYK2 inhibitors where fine-tuning of the N1 substituent's steric and lipophilic profile is required.

Parallel Synthesis and Library Production

Commercial availability at 95% purity from multiple suppliers, combined with the well-established synthetic methodology for this compound class (quantitative yields from sodium azide and acetylenic aldehydes in DMSO at room temperature) [4], supports reliable procurement for parallel synthesis campaigns. The compound's well-defined physicochemical profile (LogP, TPSA, MW, rotatable bonds) enables computational pre-filtering of library members and prediction of ADME properties, reducing downstream attrition in hit-to-lead optimization.

Application

Selection Property

Validation Focus

Fragment-based library design

Moderate lipophilicity, conserved TPSA, Rule-of-Three compliant MW

Permeability-solubility balance and fragment hit confirmation

Scaffold-hopping SAR studies

Distinct N1-cyclopentyl/C5-ethyl substitution gap in triazole series

Steric/lipophilic contribution to target binding without polar surface change

TYK2/JAK inhibitor intermediate synthesis

N1-cyclopentyl aldehyde compatible with tricyclic inhibitor scaffolds

Regioselective derivatization and kinase selectivity tuning

Parallel synthesis & library production

Commercial availability, established synthetic methodology

Scalable procurement and consistent physicochemical batch profile

• [1] Sudo Biosciences Inc. TYK2 inhibitors and their uses. Patent CN-117242072-A. Priority Date: 2021-02-19. Publication Date: 2023-12-15. View Source
• [2] Sudo Biosciences Inc. TYK2 inhibitors and uses thereof. Patent WO2022/178372 (via patents.justia.com). Priority Date: 2021-02-19. View Source
• [3] Tricyclic compounds. US Patent US8426411B2. Filed 2010-12-01. Prior art keywords: pyrrolo, pyrazin, ethyl, triazolo, cyclopentyl. View Source
• [4] Journet, M.; Cai, D.; Larsen, R. D. Highly efficient and mild synthesis of variously 5-substituted-4-carbaldehyde-1,2,3-triazole derivatives. Tetrahedron Letters 2001, 42(52), 9117-9118. DOI: 10.1016/S0040-4039(01)01923-2. View Source